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Compound of Interest

Compound Name: Tributylmethylphosphonium lodide

Cat. No.: B154548

Introduction

Tributylmethylphosphonium iodide (CAS No. 1702-42-7), also known as
methyltributylphosphonium iodide, is a quaternary phosphonium salt widely utilized in scientific
research and development.[1][2] Its efficacy as a phase transfer catalyst and its applications in
organic synthesis, particularly in the development of pharmaceuticals and fine chemicals, make
it a valuable tool in the modern laboratory.[1] However, like any chemical reagent, its utility is
predicated on a thorough understanding and rigorous application of safety protocols. This guide
provides drug development professionals, researchers, and scientists with a comprehensive
overview of the safety profile, hazards, and handling procedures for
Tributylmethylphosphonium iodide. The focus is not merely on procedural steps but on the
underlying principles of chemical safety, empowering users to manage risk effectively.

Section 1: Hazard Identification and GHS
Classification

Tributylmethylphosphonium iodide is classified by the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) as an irritant. The primary hazards are
associated with direct contact, specifically to the skin and eyes.[3][4]

GHS Classification Summary
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Hazard Class Category Signal Word Hazard Statement
Skin ) H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation
Serious Eye ) H319: Causes serious
o Category 2A Warning o
Damage/Eye Irritation eye irritation

Source: AK Scientific, Inc.[3], TCI Chemicals[5], PubChem[4]

The GHS pictogram associated with these hazards is the exclamation mark, which universally
signals the presence of a substance that can cause irritation, skin sensitization, or other less
severe toxic effects.[3][5]

Caption: GHS Pictogram and Hazard Statements.

Section 2: Toxicological Profile and Routes of
Exposure

A comprehensive toxicological profile for Tributylmethylphosphonium iodide is not available
in published literature; data regarding acute toxicity, carcinogenicity, and mutagenicity have not
been established.[3][5] This absence of data necessitates a conservative approach, treating the
compound with the respect due to any substance with an uncharacterized long-term health
profile. The known toxicological effects are based on its irritant properties.

» Skin (Dermal) Contact: Direct contact with the solid powder or solutions causes skin
irritation.[3][5] Symptoms can include redness, itching, scaling, and in some cases, blistering
or dryness.[3] The causality stems from the chemical's ability to disrupt the lipid barrier of the
epidermis, leading to an inflammatory response.

o Eye Contact: This is the most significant route of acute hazard. The compound causes
serious eye irritation, which can manifest as redness, pain, watering, and itching.[3]
Prolonged contact without immediate and thorough rinsing could lead to severe eye damage.

[3]
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 Inhalation: Inhaling the dust can cause irritation to the lungs and respiratory system.[3] While
no occupational exposure limits (PEL, TLV) have been established, the principle of ALARA
(As Low As Reasonably Achievable) must be applied to minimize dust generation and
inhalation.[3]

 Ingestion: While less common in a laboratory setting, accidental ingestion can occur. Specific
data is limited, but overexposure could result in serious illness.[3]

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A robust safety protocol relies on the hierarchy of controls to mitigate risk. The primary goal is
to minimize exposure through engineering solutions before relying on personal protective
equipment.

Engineering Controls

» Ventilation: All handling of Tributylmethylphosphonium iodide powder should be
performed in a well-ventilated area. A certified chemical fume hood or a local exhaust
ventilation system is mandatory when weighing or transferring the solid to prevent the
accumulation of airborne dust.[3][5]

o Expert Insight: Local exhaust ventilation is superior to general room ventilation because it
captures contaminants at the source, preventing them from dispersing into the
researcher's breathing zone.

o Emergency Equipment: An eyewash station and a safety shower must be readily accessible
in any laboratory where this compound is handled.[3][6] Their location should be clearly
marked and kept unobstructed.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used consistently and correctly.
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles. A
face shield may be required for
larger quantities or when there

is a significant splash risk.[6]

Protects against airborne dust
particles and accidental
splashes, directly mitigating
the H319 "serious eye

irritation" hazard.

Skin Protection

Nitrile or other chemically
resistant gloves. A full-length
laboratory coat. Close-toed

footwear is mandatory.[3][6]

Prevents direct dermal contact,
mitigating the H315 "skin
irritation” hazard.
Contaminated clothing must be
removed and washed before

reuse.[5]

Respiratory Protection

Generally not required if work
is conducted within a fume
hood. If engineering controls
are inadequate or during a
large spill clean-up, a NIOSH-
approved respirator (e.g., an
N95 dust mask for powder)
should be used based on a

workplace hazard assessment.

[3]L6]

Protects against inhalation of
irritating dust particles.
Respirators are not a
substitute for proper

engineering controls.[3]

Section 4: Safe Handling, Storage, and

Incompatibility

Standard Protocol for Handling Tributylmethylphosphonium lodide Powder

o Preparation: Before handling, ensure the fume hood is operational, the work area is clean,

and all necessary PPE is donned correctly.

» Weighing: Conduct all weighing operations on a tared weigh boat or paper inside the fume

hood. Use spatulas and tools gently to avoid creating airborne dust.

© 2025 BenchChem. All rights reserved. 4 /11

Tech Support


https://www.tcichemicals.com/BE/en/sds/M1455_EU_6N.pdf
https://aksci.com/sds/9255AL_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/M1455_EU_6N.pdf
https://www.tcichemicals.com/OF/en/sds/M1455_JP_EN.pdf
https://aksci.com/sds/9255AL_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/M1455_EU_6N.pdf
https://aksci.com/sds/9255AL_SDS.pdf
https://www.benchchem.com/product/b154548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Transfer: If transferring to a reaction vessel, do so carefully within the fume hood. If
dissolving, add the solid to the solvent slowly.

o Post-Handling: After use, tightly close the container.[3][5] Decontaminate all tools and the
work surface.

e Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling
is complete, even if gloves were worn.[3][5] Do not eat, drink, or smoke in the handling area.

[3]
Storage Requirements

Proper storage is critical to maintaining the chemical's integrity and ensuring safety.

Store in a tightly-closed container to prevent exposure to air and moisture.[3][5]

Keep in a cool, dry, and well-ventilated area.[3][5]

Store away from incompatible substances, particularly strong oxidizing agents.[3][5]

Protect from sources of ignition.[3]
Chemical Incompatibility

e Strong Oxidizing Agents: Avoid contact with strong oxidizers. Phosphonium salts can react
exothermically with these materials, potentially leading to ignition.[3][5]

o Thermal Decomposition: In the event of a fire, Tributylmethylphosphonium iodide can
decompose to produce highly toxic and irritating gases, including carbon oxides, phosphorus
oxides, and hydrogen iodide.[3][5][6]

Section 5: Emergency Procedures and First Aid

Rapid and correct response to an emergency can significantly reduce the severity of an
exposure or spill.

Accidental Release (Spill) Protocol
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Alert & Isolate: Immediately alert personnel in the vicinity. If the spill is large or dust is
airborne, evacuate the immediate area.

Protect: Don all necessary PPE, including respiratory protection if required.
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
Contain & Clean:

o Prevent the powder from becoming airborne.

o Carefully sweep up, vacuum (with a HEPA-filtered vacuum), or absorb the material with an
inert substance (e.g., vermiculite, dry sand).[3]

o Place the collected material into a suitable, labeled container for hazardous waste
disposal.[3]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the waste according to institutional and local regulations.[3]
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Caption: Workflow for laboratory spill response.
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First Aid Measures

Immediate action is crucial in the event of personal exposure.[3]

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected skin with running water for at
least 15 minutes. Wash the area with soap and

water. Seek immediate medical attention.[3][5]

Eye Contact

Immediately flush the eyes with copious
amounts of running water for at least 15
minutes, holding the eyelids open. Remove
contact lenses if present and easy to do so.
Continue rinsing. Seek immediate medical
attention.[3][5]

Ingestion

Do NOT induce vomiting. Rinse the mouth
thoroughly with water. Never give anything by
mouth to an unconscious person. Seek

immediate medical attention.[3]

Section 6: Physical and Chemical Properties

Summary
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Property Value

CAS Number 1702-42-7[3][4]

Molecular Formula Ci3Hs0lP[3][4]

Molecular Weight 344.26 g/mol [4][7]

Appearance White to light yellow powder or crystal[3][5]
Melting Point 133.5 °C[7][8]

Solubility Soluble in methanol[3][8]

Section 7: Waste Disposal

Chemical waste generators must classify discarded chemicals to determine if they are
hazardous waste.[3] Tributylmethylphosphonium iodide and any materials contaminated
with it (e.g., gloves, weigh boats, spill cleanup materials) should be disposed of as hazardous
chemical waste. Consult your institution's Environmental Health and Safety (EHS) department
and follow all local, state, and federal regulations for proper disposal.[3]

Conclusion

Tributylmethylphosphonium iodide is a valuable reagent whose primary hazards are skin
and serious eye irritation. The risks associated with its use are readily manageable through the
consistent application of standard chemical hygiene practices, including the use of appropriate
engineering controls and personal protective equipment. The key to safety lies in preventing
direct contact and minimizing the generation of airborne dust. By understanding the specific
hazards and implementing the protocols outlined in this guide, researchers can confidently and
safely utilize this compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. scbt.com [scbt.com]
o 3. aksci.com [aksci.com]

e 4. Phosphonium, tributylmethyl-, iodide (1:1) | C13H30IP | CID 2760114 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. tcichemicals.com [tcichemicals.com]
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety and Hazards
of Tributylmethylphosphonium lodide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154548#tributylmethylphosphonium-iodide-safety-
and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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